Cas no 2742660-30-4 (Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate)

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate is a specialized heterocyclic compound featuring a 1,4-oxazepane core with a tert-butoxycarbonyl (Boc) protecting group and a sulfanylethyl side chain. This structure offers versatility in synthetic chemistry, particularly in peptide and pharmaceutical research, where the Boc group provides stability under basic conditions and selective deprotection under acidic conditions. The sulfanylethyl moiety enhances reactivity for further functionalization, such as thiol-ene click chemistry or conjugation with biomolecules. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, intermediates, or scaffolds in drug discovery and materials science. The compound’s stability and functional group compatibility contribute to its utility in multistep syntheses.
Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate structure
2742660-30-4 structure
Product Name:Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
CAS No:2742660-30-4
MF:C12H23NO3S
MW:261.380922555923
CID:5911554
PubChem ID:165694003
Update Time:2025-06-12

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2742660-30-4
    • tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
    • EN300-37160777
    • Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
    • Inchi: 1S/C12H23NO3S/c1-12(2,3)16-11(14)13-6-4-7-15-10(9-13)5-8-17/h10,17H,4-9H2,1-3H3
    • InChI Key: JAFOOLSBKYIJJR-UHFFFAOYSA-N
    • SMILES: SCCC1CN(C(=O)OC(C)(C)C)CCCO1

Computed Properties

  • Exact Mass: 261.13986477g/mol
  • Monoisotopic Mass: 261.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.8Ų

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37160777-0.05g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
0.05g
$315.0 2025-03-18
Enamine
EN300-37160777-0.1g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
0.1g
$470.0 2025-03-18
Enamine
EN300-37160777-0.25g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
0.25g
$672.0 2025-03-18
Enamine
EN300-37160777-0.5g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
0.5g
$1058.0 2025-03-18
Enamine
EN300-37160777-1.0g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
1.0g
$1357.0 2025-03-18
Enamine
EN300-37160777-2.5g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
2.5g
$2660.0 2025-03-18
Enamine
EN300-37160777-5.0g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
5.0g
$3935.0 2025-03-18
Enamine
EN300-37160777-10.0g
tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95.0%
10.0g
$5837.0 2025-03-18
1PlusChem
1P028SSR-50mg
tert-butyl2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95%
50mg
$452.00 2024-05-07
1PlusChem
1P028SSR-100mg
tert-butyl2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate
2742660-30-4 95%
100mg
$643.00 2024-05-07

Additional information on Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate (CAS No. 2742660-30-4): A Comprehensive Overview

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate (CAS No. 2742660-30-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this detailed overview, we will explore the chemical properties, synthesis methods, and recent advancements in the study of Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate.

Chemical Structure and Properties

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate is a member of the oxazepane class of compounds. Its molecular formula is C13H23NO3S, and it has a molecular weight of approximately 273.38 g/mol. The compound features a seven-membered oxazepane ring with a tert-butyl group attached to the carboxylic acid moiety and a sulfanyl group on the ethyl side chain. These structural elements contribute to its stability and reactivity in various chemical environments.

The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can influence its solubility and permeability across biological membranes. The sulfanyl group, on the other hand, can participate in redox reactions and interact with biological targets such as enzymes and receptors. These properties make Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate an interesting candidate for drug development.

Synthesis Methods

The synthesis of Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate involves several well-defined steps that ensure high yields and purity. One common approach is to start with tert-butyl 4-bromoacetate, which undergoes a nucleophilic substitution reaction with 2-mercaptoethanol to form tert-butyl 2-(2-hydroxyethylsulfanyl)acetate. This intermediate is then cyclized using a suitable base to form the oxazepane ring, followed by esterification to yield the final product.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. Additionally, the use of green solvents and catalysts has been explored to enhance the sustainability of the synthesis process.

Biological Activities and Therapeutic Potential

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate has been studied for its potential therapeutic applications in various disease models. One area of interest is its activity as an antioxidant. The sulfanyl group in the molecule can scavenge free radicals and protect cells from oxidative stress, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, recent research has highlighted the compound's ability to modulate enzyme activity. Studies have shown that Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate can inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use as an anti-inflammatory agent. This property could be particularly valuable in developing treatments for chronic inflammatory conditions such as arthritis and asthma.

In addition to its antioxidant and anti-inflammatory properties, Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate has also been investigated for its effects on cell signaling pathways. Preliminary studies have indicated that it can influence the expression of certain genes involved in cell proliferation and apoptosis. These findings suggest that the compound may have applications in cancer therapy by targeting specific signaling pathways that are dysregulated in tumor cells.

Clinical Trials and Future Directions

The promising preclinical results with Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in human subjects. Early data from these trials have shown that it is well-tolerated at various dose levels with no significant adverse effects reported.

In parallel with clinical trials, ongoing research is focused on optimizing the formulation of Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate to enhance its bioavailability and therapeutic efficacy. Nanotechnology-based delivery systems are being explored as a means to improve drug delivery and reduce side effects associated with conventional formulations.

The future directions for research on Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate include expanding its therapeutic applications beyond antioxidant and anti-inflammatory uses. Potential areas of exploration include neuroprotection in stroke models, modulation of immune responses in autoimmune diseases, and targeting metabolic disorders such as diabetes.

Conclusion

Tert-butyl 2-(2-sulfanylethyl)-1,4-oxazepane-4-carboxylate (CAS No. 2742660-30-4) is a versatile organic compound with a range of potential therapeutic applications. Its unique chemical structure confers stability and reactivity that make it suitable for various biological environments. Ongoing research continues to uncover new properties and mechanisms of action for this compound, highlighting its significance in medicinal chemistry and pharmaceutical development.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.